Cas no 478869-61-3 (1H-Imidazole, 2-hexyl-4-[4-(2-methylpropyl)phenyl]-)

• Product Name: 1H-Imidazole, 2-hexyl-4-[4-(2-methylpropyl)phenyl]-
• CAS No: 478869-61-3
• MF: C₁₉H₂₈N₂
• MW: 284.439024925232
• CID: 3997797
• PubChem ID: 9795821
• Update Time: 2025-04-22

1H-Imidazole, 2-hexyl-4-[4-(2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-hexyl-4-[4-(2-methylpropyl)phenyl]-
• CHEMBL331942
• 2-hexyl-5-[4-(2-methylpropyl)phenyl]-1H-imidazole
• BDBM50223734
• DTXSID701234487
• SCHEMBL4812369
• PD180478
• 2-Hexyl-5-(4-(2-methylpropyl)phenyl)-1H-imidazole
• 478869-61-3

• Inchi： 1S/C19H28N2/c1-4-5-6-7-8-19-20-14-18(21-19)17-11-9-16(10-12-17)13-15(2)3/h9-12,14-15H,4-8,13H2,1-3H3,(H,20,21)
• InChI Key： DJDWXDSQUIVYCH-UHFFFAOYSA-N
• SMILES： N1C(=CN=C1CCCCCC)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 284.225248902Da
• Monoisotopic Mass: 284.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 28.7Ų